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Cat. No.: B7801559 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Methoxyethyl methacrylate (MEMA), identified by CAS number 6976-93-8, is a versatile

methacrylate monomer that has garnered significant interest across various scientific and

industrial domains.[1] Its unique molecular architecture, featuring a flexible methoxyethyl side

chain, imparts desirable properties to the polymers derived from it. This guide provides a

comprehensive overview of MEMA, from its fundamental chemical and physical properties to its

synthesis, polymerization behavior, and diverse applications, with a critical focus on its

associated hazards and safety protocols.

Chemical Identity and Physicochemical Properties
MEMA is a colorless liquid with a molecular formula of C₇H₁₂O₃ and a molecular weight of

144.17 g/mol .[2][3] It is also commonly referred to as ethylene glycol methyl ether

methacrylate.[2][4] The presence of both an ester and an ether group in its structure

contributes to its utility in polymer synthesis.

Table 1: Physicochemical Properties of 2-Methoxyethyl Methacrylate
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Property Value Source(s)

CAS Number 6976-93-8 [2][4]

Molecular Formula C₇H₁₂O₃ [2][4]

Molecular Weight 144.17 g/mol [2][4]

Appearance Colorless transparent liquid [5][6]

Density 0.993 g/mL at 25 °C [4][7]

Boiling Point 65 °C at 12 mmHg [4][7]

Refractive Index (n20/D) 1.431 [4][7]

Flash Point 65 °C (149 °F) - closed cup [4]

Synthesis and Polymerization
Synthesis of 2-Methoxyethyl Methacrylate
A common industrial synthesis route for MEMA involves the transesterification of methyl

methacrylate with 2-methoxyethanol (ethylene glycol methyl ether). This reaction is typically

carried out in the presence of an organometallic catalyst, such as an organic tin or titanium

compound. The process involves heating the reactants in a reactor equipped with a rectification

tower to remove the methanol byproduct, driving the equilibrium towards the formation of

MEMA. The final product is then purified by distillation to remove unreacted starting materials,

the catalyst, and any polymerization inhibitors.[8]

Polymerization of MEMA
The primary utility of MEMA lies in its ability to undergo polymerization to form poly(2-
methoxyethyl methacrylate) (PMEMA) and various copolymers. The polymerization is

typically initiated by free radicals.

Caption: Free-radical polymerization of MEMA.

Preparation: In a three-necked round-bottom flask equipped with a reflux condenser,

nitrogen inlet, and magnetic stirrer, add the desired amount of 2-methoxyethyl
methacrylate and a suitable solvent (e.g., acetone).[9]
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Initiator Addition: Add a free-radical initiator, such as benzoyl peroxide (BPO) or 2,2'-

azobisisobutyronitrile (AIBN), typically at a concentration of 0.5-1.0 wt% relative to the

monomer.[9]

Nitrogen Purge: Purge the reaction mixture with nitrogen for at least 30 minutes to remove

dissolved oxygen, which can inhibit polymerization.[9]

Reaction: Immerse the flask in a preheated oil bath at a temperature suitable for the chosen

initiator (e.g., 60-70 °C for BPO).[9]

Polymerization: Allow the reaction to proceed under a nitrogen atmosphere with continuous

stirring for several hours. The progress of the polymerization can be monitored by observing

the increase in viscosity of the reaction mixture.[9]

Termination and Precipitation: Terminate the reaction by cooling the flask to room

temperature. Precipitate the resulting polymer by pouring the viscous solution into a non-

solvent, such as diethyl ether or methanol.[9]

Purification and Drying: Collect the precipitated polymer by filtration and wash it with the non-

solvent to remove any unreacted monomer and initiator. Dry the purified polymer under

vacuum at a moderate temperature (e.g., 40-50 °C) until a constant weight is achieved.[9]

Beyond conventional free-radical polymerization, MEMA can also be polymerized using

controlled radical polymerization techniques like Atom Transfer Radical Polymerization (ATRP)

and Reversible Addition-Fragmentation chain-Transfer (RAFT) polymerization, which allow for

precise control over the polymer's molecular weight and architecture.[5]

Applications in Research and Drug Development
The unique properties of MEMA and its corresponding polymer, PMEMA, make them valuable

in a range of applications:

Coatings and Adhesives: MEMA is used as a comonomer to enhance the flexibility,

adhesion, weatherability, and chemical resistance of coatings and adhesives.[6] It finds

particular use in marine coatings.[6]
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Biomaterials: Polymers prepared from MEMA are often biocompatible.[7] PMEMA can form

hydrogels, which are used in various biomedical applications.

"Smart" Polymers and Drug Delivery: PMEMA exhibits thermoresponsive behavior, with a

low critical solution temperature (LCST). This means that its solubility in water changes with

temperature, a property that is exploited in the development of "smart" materials for

controlled-release drug carriers and targeted drug delivery systems.

Tissue Engineering: The thermosensitive nature of PMEMA-based coatings allows for

temperature-controlled cell adhesion and detachment, which is beneficial for cell sheet

engineering.

Corrosion Resistance: Copolymers containing MEMA have been shown to improve the

corrosion resistance of materials like magnesium alloys, which is relevant for biomedical

implants.[1]

Hazards and Safety Information
A thorough understanding of the hazards associated with MEMA is crucial for its safe handling

in a research or industrial setting.

Identified Hazards

2-Methoxyethyl Methacrylate (MEMA)
CAS: 6976-93-8

Skin Irritation Serious Eye Irritation Respiratory Irritation Skin Sensitization Reproductive Toxicity Combustible Liquid

Click to download full resolution via product page

Caption: Summary of Hazards for MEMA.

Table 2: GHS Hazard Classifications for 2-Methoxyethyl Methacrylate
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Hazard Class Hazard Statement Source(s)

Skin Corrosion/Irritation H315: Causes skin irritation [2]

Serious Eye Damage/Irritation
H319: Causes serious eye

irritation
[2]

Skin Sensitization
H317: May cause an allergic

skin reaction
[2]

Specific Target Organ Toxicity

(Single Exposure)

H335: May cause respiratory

irritation
[2]

Reproductive Toxicity
H360: May damage fertility or

the unborn child
[4]

Flammable Liquids Combustible liquid [9]

Toxicological Profile
Acute Toxicity: MEMA exhibits low acute toxicity. The oral LD50 in rats is greater than 2000

mg/kg bw, and the dermal LD50 in rats is also greater than 2000 mg/kg bw.

Irritation and Sensitization: It is a known skin and eye irritant.[2] As with many methacrylates,

MEMA has the potential to cause allergic contact dermatitis through skin sensitization.

Reproductive Toxicity: The most significant hazard associated with MEMA is its potential for

reproductive toxicity.[4] This is believed to be linked to its in vivo hydrolysis to methacrylic

acid and 2-methoxyethanol (2-ME). 2-ME is a known reproductive toxicant in both males and

females.[6] In males, exposure to 2-ME has been shown to cause testicular atrophy, a

decline in sperm count, and reduced fertility in animal studies.[5] The mechanism is thought

to involve the disruption of spermatogenesis, with a notable decrease in spermatocyte I cells.

In females, exposure to 2-ME has been associated with an increased risk of spontaneous

abortion and developmental abnormalities in offspring.[4]

Safe Handling and Storage
Given the hazards, strict safety protocols must be followed when working with MEMA.
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Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves, safety goggles or a face shield, and a lab coat.[4]

Ventilation: Handle MEMA in a well-ventilated area, preferably within a chemical fume hood,

to minimize inhalation of vapors.[9]

Handling: Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after handling.

Keep away from heat, sparks, and open flames.[9]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[6] MEMA

is often supplied with a polymerization inhibitor, such as hydroquinone monomethyl ether

(MEHQ), to prevent spontaneous polymerization.[5] Ensure the inhibitor is still active, as

polymerization can be exothermic and potentially violent, especially in bulk quantities.

Conclusion
2-Methoxyethyl methacrylate is a valuable monomer for the synthesis of advanced polymers

with a wide array of applications, particularly in coatings, adhesives, and the biomedical field.

Its ability to impart flexibility, adhesion, and "smart" thermoresponsive properties makes it a

compound of significant interest to researchers and developers. However, the potential for skin,

eye, and respiratory irritation, as well as the serious risk of reproductive toxicity, necessitates a

thorough understanding of its hazards and the implementation of stringent safety measures. By

adhering to proper handling and storage protocols, the benefits of this versatile chemical can

be safely harnessed for scientific and technological advancement.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b7801559#cas-number-6976-93-8-properties-and-
hazards]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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